Cas no 2167831-90-3 (tert-butyl 4,4-difluoro-5-oxoazepane-1-carboxylate)

• Product Name: tert-butyl 4,4-difluoro-5-oxoazepane-1-carboxylate
• CAS No: 2167831-90-3
• MF: C₁₁H₁₇F₂NO₃
• MW: 249.254390478134
• CID: 5222921
• PubChem ID: 132398624
• Update Time: 2025-06-11

tert-butyl 4,4-difluoro-5-oxoazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4,4-difluoro-5-oxoazepane-1-carboxylate

• Inchi： 1S/C11H17F2NO3/c1-10(2,3)17-9(16)14-6-4-8(15)11(12,13)5-7-14/h4-7H2,1-3H3
• InChI Key： DURQGKASLNPXKI-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(=O)C(F)(F)CC1

Additional information on tert-butyl 4,4-difluoro-5-oxoazepane-1-carboxylate

Research Brief on tert-Butyl 4,4-Difluoro-5-oxoazepane-1-carboxylate (CAS: 2167831-90-3): Recent Advances and Applications

In recent years, the compound tert-butyl 4,4-difluoro-5-oxoazepane-1-carboxylate (CAS: 2167831-90-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azepane ring and difluorinated carbonyl group, serves as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its potential in drug discovery, particularly in the development of protease inhibitors and modulators of protein-protein interactions. The compound's structural features, including its tert-butyl carbamate protection and difluoro substitution, contribute to its stability and reactivity, making it a valuable building block in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of tert-butyl 4,4-difluoro-5-oxoazepane-1-carboxylate as a precursor for the synthesis of novel γ-secretase modulators. The research demonstrated that the difluoro substitution at the 4-position of the azepane ring enhances the compound's ability to penetrate the blood-brain barrier, a critical factor in targeting neurodegenerative diseases such as Alzheimer's. The study employed a combination of computational modeling and in vitro assays to optimize the compound's pharmacokinetic properties, resulting in a lead candidate with improved efficacy and reduced off-target effects.

Another notable application of this compound was reported in a 2022 paper in Bioorganic & Medicinal Chemistry Letters, where it was utilized in the synthesis of selective kinase inhibitors. The researchers leveraged the electrophilic nature of the difluoro carbonyl group to introduce diverse substituents, enabling the rapid generation of a library of analogs. Screening of these analogs identified several promising candidates with nanomolar potency against specific kinase targets, underscoring the compound's utility in hit-to-lead optimization campaigns.

Recent advancements in synthetic methodologies have also expanded the accessibility of tert-butyl 4,4-difluoro-5-oxoazepane-1-carboxylate. A 2023 publication in Organic Letters described a scalable, one-pot synthesis route that significantly reduces production costs while maintaining high purity. This development is particularly relevant for industrial-scale applications, where cost-effective and efficient synthesis is paramount. The paper also highlighted the compound's compatibility with continuous flow chemistry, further enhancing its appeal for large-scale pharmaceutical manufacturing.

In addition to its synthetic utility, the compound has been investigated for its potential in bioconjugation strategies. A 2023 study in Chemical Communications demonstrated its use as a linker for the site-specific modification of proteins. The difluoro carbonyl moiety was shown to react selectively with cysteine residues under mild conditions, enabling the construction of stable protein-drug conjugates. This approach holds promise for the development of targeted therapies, particularly in oncology and autoimmune diseases.

Looking ahead, the versatility of tert-butyl 4,4-difluoro-5-oxoazepane-1-carboxylate (CAS: 2167831-90-3) is expected to drive further innovation in drug discovery and chemical biology. Ongoing research is exploring its application in the design of covalent inhibitors and bifunctional molecules, leveraging its unique reactivity profile. As synthetic methodologies continue to evolve and new biological targets emerge, this compound is poised to remain a cornerstone of medicinal chemistry efforts in the coming years.